4-({[(4-CHLORO-2-FLUOROANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID

• IUPAC Name: 4-[[(4-chloro-2-fluorophenyl)carbamoylamino]methyl]benzoic acid
• InChI: InChI=1S/C15H12ClFN2O3/c16-11-5-6-13(12(17)7-11)19-15(22)18-8-9-1-3-10(4-2-9)14(20)21/h1-7H,8H2,(H,20,21)(H2,18,19,22)
• InChI Key: QOKVGTIULANHBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NC2=C(C=C(C=C2)Cl)F)C(=O)O
• Molecular Formula: C15H12ClFN2O3
• Molecular Weight: 322.72 g/mol

Description

4-({[(4-CHLORO-2-FLUOROANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by the presence of a benzoic acid moiety linked to a 4-chloro-2-fluoroaniline group through a carbonyl and amino linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[(4-CHLORO-2-FLUOROANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID typically involves the reaction of 4-chloro-2-fluoroaniline with a benzoic acid derivative under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-({[(4-CHLORO-2-FLUOROANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or quinones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

4-({[(4-CHLORO-2-FLUOROANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-({[(4-CHLORO-2-FLUOROANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric site, thereby blocking substrate access or altering enzyme conformation. The pathways involved may include signal transduction, metabolic regulation, or gene expression modulation.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-fluoroaniline: A precursor in the synthesis of the target compound.

4-Chloro-3-(trifluoromethyl)phenyl isocyanate: Another compound with similar structural features and reactivity.

Uniqueness

4-({[(4-CHLORO-2-FLUOROANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties